Cas no 55030-67-6 (2-(Acetyloxy)-3-fluorophenyl acetate)
55030-67-6 structure
Product Name:2-(Acetyloxy)-3-fluorophenyl acetate
CAS No:55030-67-6
MF:C10H9FO4
MW:212.174466848373
CID:2670818
PubChem ID:540078
Update Time:2024-02-29
2-(Acetyloxy)-3-fluorophenyl acetate Chemical and Physical Properties
Names and Identifiers
-
- Diacetic acid 3-fluoro-1,2-phenylene ester
- 2-(Acetyloxy)-3-fluorophenyl acetate
- 1,2-Benzenediol, 3-fluoro-, diacetate
- SFTJLHYKOIAVMI-UHFFFAOYSA-N
- 2-acetyloxy-6-fluorophenyl acetate
- 3-Fluoro-1,2-benzenediol diacetate
- SBB094618
- 2-(acetyloxy)-6-fluorophenyl acetate
- 2-(Acetyloxy)-3-fluorophenyl acetate #
-
- Inchi: 1S/C10H9FO4/c1-6(12)14-9-5-3-4-8(11)10(9)15-7(2)13/h3-5H,1-2H3
- InChI Key: SFTJLHYKOIAVMI-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 212.04848693g/mol
- Monoisotopic Mass: 212.04848693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.6
2-(Acetyloxy)-3-fluorophenyl acetate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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